Cas no 482-18-8 (Ibogamine, 12,13-dimethoxy-)

• Product Name: Ibogamine, 12,13-dimethoxy-
• CAS No: 482-18-8
• MF: C₂₁H₂₈N₂O₂
• MW: 340.459225654602
• CID: 1518765
• PubChem ID: 193302
• Update Time: 2025-06-19

Ibogamine, 12,13-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 12,13-dimethoxyibogamine
• ibogamine, 12,13-dimethoxy-
• 1-(4-amino-3,5-dichlorophenyl)-2-(propylamino)ethanol
• Ibogaline
• (1R,15R,17S,18S)-17-ethyl-6,7-dimethoxy-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene
• UNII-F9CB5X4DA4
• DECARBOMETHOXYCONOPHARYNGINE
• 13-METHOXYIBOGAINE
• 482-18-8
• F9CB5X4DA4
• DTXSID70964024
• Methoxyibogaine
• Ibogamine, 12,13-dimethoxy-

• Inchi： 1S/C21H28N2O2/c1-4-13-7-12-8-16-20-14(5-6-23(11-12)21(13)16)15-9-18(24-2)19(25-3)10-17(15)22-20/h9-10,12-13,16,21-22H,4-8,11H2,1-3H3
• InChI Key： VLOWUTVRYMTRJO-UHFFFAOYSA-N
• SMILES： CCC1C2N3CCC4C5C(=CC(OC)=C(OC)C=5)NC=4C2CC(C3)C1

Computed Properties

• Exact Mass: 340.215078140g/mol
• Monoisotopic Mass: 340.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids

Additional information on Ibogamine, 12,13-dimethoxy-

Compound Introduction: Ibogamine, 12,13-dimethoxy- (CAS No. 482-18-8)

The compound Ibogamine, 12,13-dimethoxy- (CAS No. 482-18-8) is a naturally occurring alkaloid that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This alkaloid is primarily derived from the roots of the African plant Tabernanthe iboga, which has been used in traditional medicine for centuries. The precise molecular formula of Ibogamine, 12,13-dimethoxy- is C₂₁H₂₆N₂O³, reflecting its complex aromatic and heterocyclic framework.

The structural uniqueness of Ibogamine, 12,13-dimethoxy- lies in its indole scaffold, which is further modified by methoxy groups at the 12 and 13 positions. This specific arrangement contributes to its distinct pharmacological profile, making it a subject of intense study in medicinal chemistry. Recent advancements in spectroscopic techniques and computational modeling have enhanced our understanding of its three-dimensional structure and interactions with biological targets.

In recent years, Ibogamine, 12,13-dimethoxy- has been the focus of numerous preclinical studies investigating its potential therapeutic applications. One of the most promising areas of research is its role as a potential treatment for neurological disorders. Studies suggest that this compound may interact with serotonin receptors in the brain, which could make it effective in managing conditions such as depression and anxiety. The precise mechanism of action remains under investigation, but preliminary findings are encouraging.

The pharmacokinetic properties of Ibogamine, 12,13-dimethoxy- are also subjects of interest. Research indicates that it exhibits moderate solubility in water and lipids, which may influence its absorption and distribution within the body. These properties are critical for determining optimal dosing regimens and formulation strategies. Additionally, studies have explored its metabolic pathways, revealing insights into how the body processes this compound over time.

Beyond its neurological potential, Ibogamine, 12,13-dimethoxy- has been studied for its immunomodulatory effects. Emerging evidence suggests that it may modulate immune responses by interacting with various cytokine pathways. This opens up possibilities for applications in autoimmune diseases and chronic inflammation conditions. The dual functionality of this alkaloid as both a neuroactive and immunomodulatory agent makes it a versatile candidate for further therapeutic development.

The synthesis of Ibogamine, 12,13-dimethoxy- has also seen significant progress. Chemists have developed efficient synthetic routes that allow for scalable production without compromising purity. These advancements are crucial for translating preclinical findings into clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies have led to innovative synthetic methodologies that enhance both yield and efficiency.

In conclusion, the compound Ibogamine, 12,13-dimethoxy- (CAS No. 482-18-8) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and diverse biological activities position it as a promising candidate for treating various neurological and immunological disorders. As research continues to uncover new insights into its mechanisms of action and pharmacokinetics, the potential therapeutic applications of this alkaloid are likely to expand further.